2-(3-Acetylphenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 1-[3-(5-hydroxypyridin-2-yl)phenyl]ethanone
• InChI: InChI=1S/C13H11NO2/c1-9(15)10-3-2-4-11(7-10)13-6-5-12(16)8-14-13/h2-8,16H,1H3
• InChI Key: JSBPTRASWUEMMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=NC=C(C=C2)O
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID20692527
• Molecular Weight: 213.23 g/mol
• CAS RN: 1261998-43-9

Description

2-(3-Acetylphenyl)-5-hydroxypyridine (2-AP5H) is a small molecule that has been studied for its potential applications in scientific research. This molecule has been widely used in laboratory experiments due to its biochemical and physiological effects, as well as its ability to be synthesized in a laboratory setting.

Scientific Research Applications

2-(3-Acetylphenyl)-5-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used in studies of protein-protein interactions, enzyme inhibition, and drug delivery. It has also been used in studies of the structure and function of proteins, as well as studies of the structure and function of DNA. Additionally, it has been used in studies of cell signaling and cell metabolism.

Mechanism of Action

2-(3-Acetylphenyl)-5-hydroxypyridine, 95% works by binding to certain proteins and enzymes in the body. This binding can alter the structure and function of the proteins and enzymes, which can result in changes to cell signaling and metabolism. Additionally, the binding of 2-(3-Acetylphenyl)-5-hydroxypyridine, 95% can inhibit the activity of certain enzymes, which can affect the rate of reactions in the body.
Biochemical and Physiological Effects
2-(3-Acetylphenyl)-5-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can affect the rate of reactions in the body. Additionally, it has been shown to bind to certain proteins and enzymes, which can alter the structure and function of the proteins and enzymes. This can lead to changes in cell signaling and metabolism.

Advantages and Limitations for Lab Experiments

2-(3-Acetylphenyl)-5-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize in a laboratory setting and can be obtained in 95% pure form. Additionally, it can bind to certain proteins and enzymes, which can be used to study their structure and function. However, 2-(3-Acetylphenyl)-5-hydroxypyridine, 95% also has several limitations. It has a relatively short half-life and can be metabolized quickly by the body. Additionally, it can be toxic at high concentrations and can cause side effects in some people.

Future Directions

There are several potential future directions for 2-(3-Acetylphenyl)-5-hydroxypyridine, 95%. It could be used in the development of new drugs and therapies, as well as in the study of protein-protein interactions. Additionally, it could be used to study the structure and function of DNA, as well as to study cell signaling and metabolism. Additionally, it could be used in the development of new diagnostic tools, as well as in the development of new treatments for diseases. Finally, it could be used to study the effects of environmental factors on the body, as well as to study the effects of aging on the body.

Synthesis Methods

2-(3-Acetylphenyl)-5-hydroxypyridine, 95% can be synthesized through a multi-step process that involves the use of acetylation, hydrolysis, and pyridine synthesis. The first step is to acetylate 3-methylphenol to form 3-acetylphenol. This is followed by the hydrolysis of the 3-acetylphenol to form 3-hydroxyphenol. The 3-hydroxyphenol is then reacted with pyridine to form 2-(3-Acetylphenyl)-5-hydroxypyridine, 95%. The final product of this synthesis is a 95% pure 2-(3-Acetylphenyl)-5-hydroxypyridine, 95%.